Cas no 440323-72-8 (3-benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one)

• Product Name: 3-benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one
• CAS No: 440323-72-8
• MF: C₁₄H₁₂N₂OS₂
• MW: 288.387880325317
• CID: 5318900
• PubChem ID: 3256923
• Update Time: 2025-06-07

3-benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 2-(methylthio)-3-(phenylmethyl)-
• 3-benzyl-2-(methylsulfanyl)-3H,4H-thieno3,2-dpyrimidin-4-one

• Inchi： 1S/C14H12N2OS2/c1-18-14-15-11-7-8-19-12(11)13(17)16(14)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： FKJVYDDUBCPKQQ-UHFFFAOYSA-N
• SMILES： C1(SC)N(CC2=CC=CC=C2)C(=O)C2SC=CC=2N=1

Computed Properties

• Exact Mass: 288.03910536g/mol
• Monoisotopic Mass: 288.03910536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one

Introduction to 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one (CAS No. 440323-72-8)

3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one, with the CAS number 440323-72-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one make it a promising candidate for further exploration in drug development.

The molecular structure of 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one consists of a thienopyrimidine core with a benzyl group and a methylsulfanyl substituent. The thienopyrimidine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The benzyl group and methylsulfanyl substituent contribute to the compound's lipophilicity and electronic properties, which are crucial for its biological activity.

Recent studies have highlighted the potential of 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by targeting key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).

In addition to its antiviral properties, 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one has shown promising anticancer activity. Research conducted at the National Cancer Institute revealed that this compound selectively inhibits the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The anticancer mechanism is believed to involve the induction of apoptosis and cell cycle arrest at the G1 phase. These findings suggest that 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one could be a valuable lead compound for the development of novel anticancer drugs.

The anti-inflammatory properties of 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one have also been investigated. A study published in the European Journal of Pharmacology reported that this compound effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines, such as TNF-α and IL-6. These findings indicate that 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one could be useful in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one have been studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it exhibits low toxicity in animal models, which is an important consideration for drug development.

To further explore the therapeutic potential of 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one, ongoing clinical trials are being conducted to evaluate its safety and efficacy in humans. These trials are focused on assessing its antiviral and anticancer activities in patients with viral infections and cancer. Preliminary results from these trials are encouraging and suggest that this compound could become an important therapeutic agent in the future.

In conclusion, 3-Benzyl-2-methylsulfanylthieno[3,2-d]pyrimidin-4-one (CAS No. 440323-72-8) is a promising compound with diverse biological activities. Its potential applications in antiviral, anticancer, and anti-inflammatory therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Continued studies will likely uncover more about its mechanisms of action and optimize its use as a therapeutic agent.